Cas no 2229225-58-3 (2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol)

2,2-Difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol is a fluorinated heterocyclic compound featuring a fused imidazothiazole core. The presence of difluoromethyl and hydroxyl groups enhances its potential as a versatile intermediate in medicinal chemistry and agrochemical synthesis. Its structural motif is particularly valuable for modulating physicochemical properties, such as lipophilicity and metabolic stability, in drug discovery. The imidazothiazole scaffold contributes to its bioactivity, making it a candidate for further derivatization in the development of biologically active molecules. This compound is suited for applications requiring precise fluorine incorporation, offering synthetic flexibility for targeted modifications. Proper handling and storage are recommended due to its reactive functional groups.
2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol structure
2229225-58-3 structure
Product Name:2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol
CAS No:2229225-58-3
MF:C8H8F2N2OS
MW:218.223727226257
CID:6341506
PubChem ID:165632604
Update Time:2025-05-23

2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol
    • 2229225-58-3
    • EN300-1969887
    • 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol
    • Inchi: 1S/C8H8F2N2OS/c1-5-6(8(9,10)4-13)12-2-3-14-7(12)11-5/h2-3,13H,4H2,1H3
    • InChI Key: VJOGEXOGXMGIGT-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C)=C2C(CO)(F)F

Computed Properties

  • Exact Mass: 218.03254038g/mol
  • Monoisotopic Mass: 218.03254038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 65.8Ų

2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol Pricemore >>

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Additional information on 2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol (CAS No. 2229225-58-3)

In the realm of pharmaceutical and agrochemical research, the compound 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol (CAS No. 2229225-58-3) has garnered significant attention due to its unique structural properties and potential applications. This fluorinated heterocyclic derivative belongs to the imidazo[2,1-b][1,3]thiazole family, a class of compounds known for their bioactivity and versatility in drug discovery. Researchers are particularly intrigued by its difluoroethanol moiety, which enhances metabolic stability and bioavailability—a critical factor in modern medicinal chemistry.

The compound's CAS No. 2229225-58-3 serves as a definitive identifier in regulatory and scientific databases, ensuring precise communication across global research communities. Its systematic name, 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol, reflects the intricate fusion of a methyl-substituted imidazothiazole core with a fluorinated ethanol side chain. Such structural complexity aligns with current trends in fragment-based drug design, where researchers prioritize small molecules with high ligand efficiency and target specificity.

Recent studies highlight the role of fluorinated imidazothiazoles in addressing challenges like antibiotic resistance and cancer therapeutics. For instance, the 6-methylimidazo[2,1-b][1,3]thiazole scaffold has shown promise in modulating kinase pathways, a hot topic in oncology research. Meanwhile, the difluoroethanol group contributes to improved pharmacokinetics, a recurring theme in AI-driven drug optimization queries. These attributes make CAS No. 2229225-58-3 a compelling candidate for further investigation in precision medicine applications.

From a synthetic chemistry perspective, the preparation of 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol often involves multi-step protocols, including Pd-catalyzed cross-coupling and electrophilic fluorination. These methods resonate with industry demands for green chemistry and atom economy, frequently searched topics in sustainable pharmaceutical manufacturing. Analytical characterization via NMR, LC-MS, and X-ray crystallography confirms the compound's purity and stereochemistry, addressing common quality control concerns in API development.

Beyond therapeutics, this compound's agrochemical potential is under exploration, particularly in pesticide formulation and plant growth regulation. The imidazothiazole core's ability to interact with biological targets mirrors its utility in crop protection—a sector increasingly focused on eco-friendly solutions. Such dual applicability underscores the molecule's relevance in One Health initiatives, bridging human and environmental well-being.

In summary, 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol (CAS No. 2229225-58-3) exemplifies the convergence of medicinal chemistry, materials science, and biotechnology. Its structural ingenuity and functional adaptability position it at the forefront of next-generation drug discovery, answering pressing questions in personalized therapy and sustainable agriculture. As research progresses, this compound may well become a cornerstone in addressing some of science's most persistent challenges.

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